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Compound of Interest

Compound Name:
4-(3-Azetidinyl)-2-phenyl-

morpholine 2HCl

Cat. No.: B8179718

Get Quote

Executive Safety Summary
Compound Class: Dual-pharmacophore amine salt (Phenylmorpholine / Azetidine). Risk

Profile:High Potency / Corrosive Solid. This compound combines the structural motifs of 2-

phenylmorpholine (a known norepinephrine-dopamine releasing agent scaffold) and azetidine

(a strained, reactive heterocycle). As a dihydrochloride (2HCl) salt, it is likely hygroscopic and

will generate acidic solutions.

Core Directive: Treat as a Novel Chemical Entity (NCE) with potential CNS activity. Apply

Universal Precautions regardless of scale.

Hazard Identification & Risk Assessment
Before opening the vial, understand the specific risks associated with this molecular

architecture.
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Hazard Domain Specific Risk Mechanism / Causality

Bioactivity CNS Stimulation

The 2-phenylmorpholine core

is structurally analogous to

phenmetrazine.[1] Inhalation or

percutaneous absorption may

result in sympathomimetic

effects (tachycardia, agitation).

Chemical Corrosivity / Irritation

The 2HCl salt form implies that

moisture contact (mucous

membranes, eyes, lungs) will

generate hydrochloric acid

locally, causing severe irritation

or burns.

Physical Hygroscopicity

Dihydrochloride salts avidly

absorb atmospheric water.

This alters stoichiometry

(ruining experiments) and

makes the solid sticky/clumpy,

increasing spill risk during

transfer.

Reactivity Strained Ring

The azetidine ring is highly

strained. While the salt

stabilizes it, free-basing the

compound (raising pH > 9)

may increase reactivity or

instability.

Personal Protective Equipment (PPE) Matrix
Standard laboratory attire is insufficient. The following PPE is mandatory for all handling.
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Zone Required Equipment Technical Justification

Respiratory
Fume Hood (Face velocity: 0.5

m/s)

Primary Barrier. Prevents

inhalation of bioactive dust.

N95/P100 Respirator is

required only if weighing

outside a hood (strongly

discouraged).

Hand
Double Nitrile Gloves (0.11

mm min)

Permeation Defense. Outer

glove protects against gross

contamination; inner glove

protects against micro-tears.

Change outer gloves

immediately after contact.

Eye Chemical Safety Goggles

Impact & Splash. Safety

glasses are inadequate due to

the corrosive nature of the HCl

salt dust. Goggles seal the

eyes from airborne

particulates.

Body
Lab Coat (Buttoned) + Tyvek

Sleeves

Dermal Protection. Tyvek

sleeves bridge the gap

between glove and coat cuff, a

common exposure point for

wrist absorption.

Operational Protocols: Step-by-Step
A. Storage & Stability[3][5][6][7][8]

Temperature: Store at -20°C (Long-term) or 2-8°C (Active use).

Environment: Store under inert gas (Argon/Nitrogen) if possible. The 2HCl salt is

hygroscopic; keep the vial tightly sealed in a desiccator when not in use.
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Equilibration: Allow the vial to warm to room temperature before opening to prevent

condensation from forming inside the vial (hydrolysis risk).

B. Safe Weighing Procedure (The "Static" Danger)
Micronized HCl salts often carry static charges, causing particles to "jump" or cling to spatulas.

Setup: Place the balance inside the chemical fume hood.

Static Control: Use an anti-static gun or ionizer bar on the vial and spatula before insertion.

Transfer: Use a micro-spatula. Do not pour from the vial.

Containment: Weigh directly into a tared vial or tube, not onto weighing paper (reduces

transfer loss and aerosolization).

Closure: Cap the receiving vessel immediately after mass verification.

C. Solubilization
Solvent Choice:

Water: Highly soluble (Acidic pH ~2-3).

DMSO: Soluble (Recommended for biological stock solutions).

Methanol: Soluble.

Protocol: Add solvent slowly. The dissolution of 2HCl salts is slightly exothermic. Vortex in

short bursts.

Neutralization: If free-basing is required for an assay, add base (e.g., NaOH, TEA) dropwise

at 0°C to prevent thermal degradation of the azetidine ring.

Visualized Workflows
Workflow 1: Safe Handling Lifecycle
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This diagram outlines the critical path from storage to waste, emphasizing decision points for

safety.

Cold Storage
(-20°C)

Equilibrate to RT
(Prevent Condensation)

Transfer to Fume Hood
(Verify Airflow)

Don PPE:
Double Nitrile, Goggles, Sleeves

Weighing
(Use Anti-Static Gun)Reseal & Return

Solubilization
(DMSO/Water)

Disposal
(See Protocol)

Click to download full resolution via product page

Figure 1: Operational lifecycle ensuring compound integrity and operator safety.

Workflow 2: Spill Response Decision Matrix
Immediate actions to take in the event of accidental release.

Spill Detected

Identify State

Solid / Powder Liquid / Solution

1. Cover with wet paper towel (prevent dust)
2. Wipe up

3. Clean area with soap/water

1. Absorb with vermiculite/pads
2. Neutralize surface (mild bicarb)

3. Double bag waste

Report Incident &
Dispose as HazWaste
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Figure 2: Decision tree for mitigating spill risks based on physical state.

Disposal & Deactivation
Never dispose of this compound down the drain.[2] The phenylmorpholine scaffold is

environmentally persistent and bioactive.

Solid Waste
Segregation: Collect all solid waste (weighing boats, contaminated gloves, expired powder)

in a dedicated "Solid Hazardous Waste" container.

Labeling: Tag as "Toxic Solid, Organic, N.O.S. (Contains Phenylmorpholine derivative)."[1][3]

[4]

Destruction: High-temperature incineration is the only approved method.

Liquid Waste[1][12]
Segregation: Collect in "Organic Solvent Waste" (if in DMSO/MeOH) or "Aqueous Toxic

Waste" (if in water).

Deactivation (Optional/In-Lab): For small aqueous spills, treat with Acidified Potassium

Permanganate (KMnO4 in H2SO4) for 24 hours to oxidize the amine and azetidine ring

before disposal into the hazardous waste stream. Note: This does not allow drain disposal; it

merely reduces immediate toxicity. [1, 2]

Emergency First Aid
Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Suspect CNS stimulation (check pulse).

Skin Contact: Wash with soap and water for 15 minutes. Remove contaminated clothing.[5]

[6][7][8][4][9][10][11][12][13] The HCl salt may cause delayed burns; monitor for redness.

Eye Contact: Rinse with water for 15 minutes, lifting eyelids.[14] Do not use neutralization

agents in the eye.[7] Seek ophthalmologist evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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